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Compound of Interest

Compound Name:
5-Methyl-3-phenylisoxazole-4-

carboxaldehyde

Cat. No.: B1305841 Get Quote

An In-Depth Technical Guide to 5-Methyl-3-
phenylisoxazole-4-carboxaldehyde
Introduction
5-Methyl-3-phenylisoxazole-4-carboxaldehyde is a heterocyclic aldehyde that has garnered

significant attention within the scientific community. Its unique molecular architecture, featuring

a substituted isoxazole ring, positions it as a highly valuable and versatile intermediate in

synthetic organic chemistry. The isoxazole moiety is a prominent scaffold in numerous

biologically active compounds, and the presence of both an aldehyde and a phenyl group

allows for a wide array of chemical transformations. This guide provides an in-depth

examination of its chemical properties, a plausible synthetic pathway, and its critical

applications in drug discovery and materials science, tailored for researchers and development

professionals. The compound serves as a crucial building block for creating more complex

molecular structures, particularly in the development of novel pharmaceuticals and

agrochemicals.[1]

Chemical Identity and Physicochemical Properties
The fundamental characteristics of 5-Methyl-3-phenylisoxazole-4-carboxaldehyde are

summarized below. A precise understanding of these properties is essential for its handling,

storage, and application in experimental settings.
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Property Value Source

Molecular Formula C₁₁H₉NO₂ [1][2]

Molecular Weight 187.19 g/mol [2]

IUPAC Name
5-methyl-3-phenylisoxazole-4-

carbaldehyde
[2]

CAS Number 87967-95-1 [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 48-55 °C [1]

Purity ≥ 98% (HPLC) [1]

Storage Store at 0-8 °C [1]

Synthesis and Mechanistic Considerations
The synthesis of 5-Methyl-3-phenylisoxazole-4-carboxaldehyde typically involves a multi-

step process that leverages classic heterocyclic chemistry principles. A highly effective and

common method is the Vilsmeier-Haack reaction, which introduces a formyl group (aldehyde)

onto an activated aromatic or heteroaromatic ring.

The logical starting point for this synthesis is the precursor 5-methyl-3-phenylisoxazole. This

precursor can be synthesized through the condensation of benzaldehyde oxime with an

acetoacetate derivative, followed by cyclization. Once the isoxazole ring is formed, it can be

subjected to formylation. The Vilsmeier-Haack reagent, a complex of dimethylformamide (DMF)

and phosphorus oxychloride (POCl₃), acts as an electrophile that attacks the electron-rich C4

position of the isoxazole ring. The choice of this specific reaction is predicated on its high

efficiency and regioselectivity for formylating heterocyclic systems.
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Step 1: Isoxazole Ring Formation Step 2: Vilsmeier-Haack Formylation

Benzaldehyde Oxime

5-Methyl-3-phenylisoxazole

Condensation & Cyclization

Ethyl Acetoacetate POCl₃ + DMF
(Vilsmeier Reagent)

Target Compound:
5-Methyl-3-phenylisoxazole-4-carboxaldehyde

Electrophilic
Substitution

5-Methyl-3-phenylisoxazole
(from Step 1)

Application Domains

5-Methyl-3-phenylisoxazole-4-carboxaldehyde
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Drug Discovery

(e.g., Anti-inflammatory Agents)Precursor for
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(e.g., Fungicides)

Intermediate for

Materials Science

(e.g., Polymer Additives)

Monomer for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of 5-Methyl-3-
phenylisoxazole-4-carboxaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305841#molecular-weight-and-formula-of-5-methyl-
3-phenylisoxazole-4-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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